3-(2-Chlorophenyl)-1-(4-pyrimidin-2-ylpiperazin-1-yl)prop-2-en-1-one

• Molecular Formula: C17H17ClN4O
• Molecular Weight: 328.8 g/mol
• IUPAC Name: 3-(2-chlorophenyl)-1-(4-pyrimidin-2-ylpiperazin-1-yl)prop-2-en-1-one
• InChI: InChI=1S/C17H17ClN4O/c18-15-5-2-1-4-14(15)6-7-16(23)21-10-12-22(13-11-21)17-19-8-3-9-20-17/h1-9H,10-13H2
• InChI Key: XTJRIWOGOIFRJF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=CC=N2)C(=O)C=CC3=CC=CC=C3Cl

Description

3-(2-Chlorophenyl)-1-(4-pyrimidin-2-ylpiperazin-1-yl)prop-2-en-1-one is a chalcone derivative featuring a 2-chlorophenyl group and a pyrimidinylpiperazine moiety. Chalcones (α,β-unsaturated ketones) are widely studied for their structural versatility and biological activities, including antimicrobial, anticancer, and enzyme-inhibitory properties .

Biological Activity

The compound 3-(2-Chlorophenyl)-1-(4-pyrimidin-2-ylpiperazin-1-yl)prop-2-en-1-one is a synthetic derivative that has garnered attention in pharmacological research due to its potential biological activities, particularly in oncology and neuropharmacology. This article provides a comprehensive overview of its biological activity, including mechanisms of action, efficacy against various diseases, and relevant case studies.

Chemical Structure and Properties

This compound has the molecular formula $C_{17}H_{17}ClN_{4}O$ and a molecular weight of approximately 328.796 g/mol. Its structure features a chlorophenyl group and a pyrimidinylpiperazine moiety, which are essential for its biological interactions.

Research indicates that the compound may exert its biological effects through several mechanisms:

• Inhibition of Enzymatic Activity : The compound has been shown to inhibit poly(ADP-ribose) polymerase (PARP), an enzyme involved in DNA repair processes. This inhibition can lead to increased apoptosis in cancer cells, making it a potential candidate for cancer therapy .
• Modulation of Neurotransmitter Receptors : The piperazine component is known to interact with various neurotransmitter receptors, which may contribute to its neuropharmacological effects, particularly in pain management .
• Antitumor Activity : Studies have demonstrated that derivatives of this compound exhibit significant cytotoxicity against human breast cancer cells, with IC50 values comparable to established chemotherapeutic agents .

Biological Activity Data

The following table summarizes key findings related to the biological activity of 3-(2-Chlorophenyl)-1-(4-pyrimidin-2-ylpiperazin-1-yl)prop-2-en-1-one:

Activity	Effect	Reference
PARP Inhibition	Significant inhibition leading to enhanced apoptosis in cancer cells
Antitumor Efficacy	IC50 values around 18 µM against breast cancer cells
Neurotransmitter Modulation	Potential analgesic effects via receptor interaction

Case Study 1: Anticancer Effects

In a study examining the anticancer properties of similar compounds, it was found that those with structural similarities to 3-(2-Chlorophenyl)-1-(4-pyrimidin-2-ylpiperazin-1-yl)prop-2-en-1-one showed promising results in inhibiting tumor growth in vitro and in vivo. Specifically, modifications to the piperazine ring enhanced efficacy against breast cancer cell lines .

Case Study 2: Pain Management

Another study highlighted the compound's potential in modulating pain pathways through its action on P2X3 receptors. This receptor is implicated in pain signaling, and compounds targeting it have shown promise as analgesics .

Scientific Research Applications

Biological Activities

Research indicates that 3-(2-Chlorophenyl)-1-(4-pyrimidin-2-ylpiperazin-1-yl)prop-2-en-1-one exhibits several potential biological activities:

• Anticancer Properties : The compound has shown promising results in inhibiting cancer cell proliferation. Studies suggest that it may induce apoptosis in various cancer cell lines through mechanisms involving mitochondrial dysfunction and reactive oxygen species (ROS) generation .
• Antiviral Activity : Preliminary findings indicate that the compound could disrupt protein-protein interactions essential for viral replication, particularly in influenza viruses. This suggests potential as an antiviral agent targeting viral RNA-dependent RNA polymerase .

Case Studies and Research Findings

Several studies have documented the efficacy of this compound in various therapeutic contexts:

• Anticancer Studies : A study conducted on human cancer cell lines demonstrated that this compound effectively inhibited cell growth and induced apoptosis, showcasing its potential as an anticancer agent .
• Antiviral Research : In vitro studies suggest that compounds with similar structures can inhibit viral replication mechanisms, providing a basis for further exploration into their use as antiviral drugs against influenza and other viruses .

Comparison with Similar Compounds

Substituent Position and Electronic Effects

• 3-(4-Chlorophenyl)-1-(4-hydroxyphenyl)prop-2-en-1-one (): The 4-chlorophenyl and 4-hydroxyphenyl substituents contrast with the target compound’s 2-chlorophenyl and pyrimidinylpiperazine.

• (E)-3-(4-Chlorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one ():

  • Fluorine substitution at the 4-position introduces strong electron-withdrawing effects, altering electronic distribution compared to the 2-chlorophenyl group.
  • Dihedral angles between aromatic rings in fluorinated chalcones range from 7.14°–56.26°, suggesting conformational flexibility. The target compound’s 2-chlorophenyl group may enforce a less planar structure, affecting intermolecular interactions .

Crystallographic and Packing Behavior

• Chalcone Derivatives with Ethoxyphenyl Groups ():

  • Derivatives like (2E)-3-(2-chlorophenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one exhibit intramolecular hydrogen bonds (C–H···O) and π-π interactions. The target compound’s pyrimidinylpiperazine may form stronger N–H···N or C–H···N bonds, influencing crystal stability .
• Hirshfeld Surface Analysis (): Fluorinated chalcones show significant F···H and Cl···H contacts.